10-(5-bromo-2-furoyl)-10H-phenothiazine
Overview
Description
Phenothiazine is a type of organic compound that has a three-ring structure, which includes two benzene rings joined by a sulfur and nitrogen-containing ring . The “10-(5-bromo-2-furoyl)” part suggests that a furoyl group (a furan ring with a carbonyl (C=O) group) that is brominated at the 5-position is attached to the 10-position of the phenothiazine.
Molecular Structure Analysis
The molecular structure would be based on the phenothiazine backbone with the 5-bromo-2-furoyl group attached at the 10-position. The exact structure would depend on the specific orientation and configuration of these groups .Chemical Reactions Analysis
Phenothiazines are known to undergo a variety of chemical reactions, including oxidation and reactions with electrophiles . The presence of the bromo-furoyl group could potentially introduce additional reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties would be influenced by the phenothiazine core and the 5-bromo-2-furoyl group. Factors such as polarity, solubility, melting point, and boiling point would depend on the specific structure and substituents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(5-bromofuran-2-yl)-phenothiazin-10-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrNO2S/c18-16-10-9-13(21-16)17(20)19-11-5-1-3-7-14(11)22-15-8-4-2-6-12(15)19/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQONWQAUEKCKCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)C4=CC=C(O4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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